2-Chloro-6-isopropoxyisonicotinic acid

• IUPAC Name: 2-chloro-6-propan-2-yloxypyridine-4-carboxylic acid
• InChI: InChI=1S/C9H10ClNO3/c1-5(2)14-8-4-6(9(12)13)3-7(10)11-8/h3-5H,1-2H3,(H,12,13)
• InChI Key: AYSKFVJOAFNZIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC(=CC(=C1)C(=O)O)Cl
• Molecular Formula: C9H10ClNO3
• DSSTOX Substance ID: DTXSID10655661
• Molecular Weight: 215.63 g/mol
• CAS RN: 108994-42-9

Description

2-Chloro-6-isopropoxyisonicotinic acid is a chemical compound with the molecular formula C9H10ClNO3 and a molecular weight of 215.63. It is used for research purposes and is stored in an inert atmosphere at 2-8°C.

Molecular Structure Analysis

The molecular structure of 2-Chloro-6-isopropoxyisonicotinic acid consists of 14 heavy atoms, 6 of which are aromatic. It has 3 rotatable bonds, 4 H-bond acceptors, and 1 H-bond donor.

Physical And Chemical Properties Analysis

2-Chloro-6-isopropoxyisonicotinic acid has a number of physical and chemical properties. It has a high GI absorption and is BBB permeant. It is soluble, with a solubility of 0.561 mg/ml. It has a Log Po/w (SILICOS-IT) of 1.88.

Scientific Research Applications

1. Role as an Intermediate in Herbicide Production

2-Chloro-6-isopropoxyisonicotinic acid is an important intermediate in the production of certain herbicides. For example, 2-Chloro-6-mercaptobenzoic acid, a related compound, is used as an intermediate for pyrithiobac sodium, a widely used herbicide. The analysis and quality control of these intermediates are critical for the efficient and safe production of herbicides (Yan-pin, 2013).

2. Biomedical Applications

Some compounds similar to 2-Chloro-6-isopropoxyisonicotinic acid, like chlorogenic acid, have been studied for their biomedical applications. Chlorogenic acid exhibits a range of health-promoting properties, including antioxidant, anti-inflammatory, and antimicrobial activities. These properties make it a potential candidate for applications in the pharmaceutical and food industries (Santana-Gálvez et al., 2017).

3. Use in Radiolabeling and Diagnostic Imaging

Compounds structurally similar to 2-Chloro-6-isopropoxyisonicotinic acid, like 6-Hydrazinonicotinic acid (HYNIC) and its analogs, are used as bifunctional chelators for technetium in the field of radiolabeling. These compounds are essential in creating bioconjugates for diagnostic imaging, particularly with technetium-99m, which is a widely used radioactive tracer in medical imaging (Meszaros et al., 2011).

Safety and Hazards

The safety data sheet for 2-Chloro-6-isopropoxyisonicotinic acid indicates that it is classified as a warning signal word. It has hazard statements H302, H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that the compound has a high gastrointestinal absorption and can permeate the blood-brain barrier . It also inhibits CYP1A2, an enzyme involved in drug metabolism .

Pharmacokinetics

2-Chloro-6-isopropoxyisonicotinic acid exhibits high gastrointestinal absorption and is capable of permeating the blood-brain barrier . The compound’s skin permeation is low .

Action Environment

It is known that the compound should be stored in an inert atmosphere at 2-8°c .

Synthesis routes and methods

Procedure details

To a solution of 2,6-dichloroisonicotinic acid (1.26 g, 6.56 mmol) in isopropanol (20 mL) was added 27 mL (16.40 mmol) of freshly made sodium isopropoxide (0.61 M in isopropanol). This mixture was split evenly into four 20 mL microwave vials and each vial was heated under microwave irradiation at 150° C. for 10 min. The combined reaction solutions were eluted through a column of Dianion HP-20 PS resin eluting first with water followed by 100% acetonitrile to provide 770 mg (54%) of 2-chloro-6-isopropoxyisonicotinic acid. 1H NMR (300 MHz, DMSO-d6) δ 1.27 (d, 6H, J=6 Hz), 5.08-5.14 (m, 1H), 6.95 (s, 1H), 7.23 (s, 1H)